2-Propenoicacid,3-(2,3-dihydroxyphenyl)-,ethylester,(2E)-(9CI)
2-Propenoicacid,3-(2,3-dihydroxyphenyl)-,ethylester,(2E)-(9CI)
Brand Name:
Vulcanchem
CAS No.:
180694-42-2
VCID:
VC0069223
InChI:
InChI=1S/C11H12O4/c1-2-15-10(13)7-6-8-4-3-5-9(12)11(8)14/h3-7,12,14H,2H2,1H3/b7-6+
SMILES:
CCOC(=O)C=CC1=C(C(=CC=C1)O)O
Molecular Formula:
C11H12O4
Molecular Weight:
208.21 g/mol
2-Propenoicacid,3-(2,3-dihydroxyphenyl)-,ethylester,(2E)-(9CI)
CAS No.: 180694-42-2
Main Products
VCID: VC0069223
Molecular Formula: C11H12O4
Molecular Weight: 208.21 g/mol
| CAS No. | 180694-42-2 |
|---|---|
| Product Name | 2-Propenoicacid,3-(2,3-dihydroxyphenyl)-,ethylester,(2E)-(9CI) |
| Molecular Formula | C11H12O4 |
| Molecular Weight | 208.21 g/mol |
| IUPAC Name | ethyl (E)-3-(2,3-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C11H12O4/c1-2-15-10(13)7-6-8-4-3-5-9(12)11(8)14/h3-7,12,14H,2H2,1H3/b7-6+ |
| Standard InChIKey | ZZYJOKQNMBINSS-VOTSOKGWSA-N |
| Isomeric SMILES | CCOC(=O)/C=C/C1=C(C(=CC=C1)O)O |
| SMILES | CCOC(=O)C=CC1=C(C(=CC=C1)O)O |
| Canonical SMILES | CCOC(=O)C=CC1=C(C(=CC=C1)O)O |
| Synonyms | 2-Propenoicacid,3-(2,3-dihydroxyphenyl)-,ethylester,(2E)-(9CI) |
| PubChem Compound | 15304583 |
| Last Modified | Nov 11 2021 |
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